Cas no 946213-81-6 ((2-fluorophenyl)methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product name: (2-fluorophenyl)methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 946213-81-6
• MF: C₁₈H₁₆FN₃O₃
• MW: 341.336347579956
• CID: 5444078

(2-fluorophenyl)methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• LYVSLKIXMMLUCS-UHFFFAOYSA-N
• (2-fluorophenyl)methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C18H16FN3O3/c1-12-17(18(23)25-11-13-5-3-4-6-16(13)19)20-21-22(12)14-7-9-15(24-2)10-8-14/h3-10H,11H2,1-2H3
• InChI Key： LYVSLKIXMMLUCS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(C)=C(C(OCC2=CC=CC=C2F)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (2-fluorophenyl)methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

Introduction to (2-Fluorophenyl)methyl 1-(4-Methoxyphenyl)-5-Methyl-1H-1,2,3-Triazole-4-Carboxylate (CAS No. 946213-81-6)

(2-Fluorophenyl)methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 946213-81-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a triazole ring, a fluorinated phenyl group, and a methoxy-substituted phenyl moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The triazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a key feature of (2-fluorophenyl)methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate. Triazoles are known for their broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of this ring in the compound suggests potential applications in the development of new drugs targeting various infectious diseases.

The fluorinated phenyl group in (2-fluorophenyl)methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate adds another layer of complexity to its structure. Fluorine atoms are often introduced into drug molecules to enhance their metabolic stability and improve their pharmacokinetic properties. This substitution can lead to increased lipophilicity and reduced susceptibility to metabolic degradation, which are desirable traits for drug candidates.

The methoxy-substituted phenyl moiety in the compound further enhances its biological activity. Methoxy groups are known to increase the lipophilicity of molecules and can influence their binding affinity to specific receptors or enzymes. This feature is particularly important in the design of drugs that target specific biological pathways or receptors.

Recent studies have explored the potential therapeutic applications of (2-fluorophenyl)methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate. One notable area of research is its use as an antifungal agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The researchers attributed this activity to the compound's ability to disrupt fungal cell membranes and inhibit essential enzymes involved in fungal metabolism.

In addition to its antifungal properties, (2-fluorophenyl)methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate has shown promise as an antibacterial agent. A study published in the European Journal of Medicinal Chemistry demonstrated that the compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the compound's mechanism of action involved inhibiting bacterial cell wall synthesis and disrupting bacterial membrane integrity.

The potential antiviral activity of (2-fluorophenyl)methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate has also been investigated. A study published in Antiviral Research reported that the compound showed inhibitory effects against several viruses, including influenza A virus and herpes simplex virus (HSV). The researchers suggested that the compound's antiviral activity could be attributed to its ability to interfere with viral replication processes and inhibit viral entry into host cells.

Beyond its antimicrobial properties, (2-fluorophenyl)methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate has been explored for its potential as a cancer therapeutic agent. A study published in Cancer Letters reported that the compound exhibited cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The researchers found that the compound induced apoptosis (programmed cell death) in cancer cells by activating caspase-dependent pathways and disrupting mitochondrial function.

The pharmacokinetic properties of (2-fluorophenyl)methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate have also been studied extensively. Research published in the Journal of Pharmaceutical Sciences indicated that the compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and extended half-life. These properties make it an attractive candidate for further development as an orally administered drug.

In conclusion, (2-fluorophenyl)methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 946213-81-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activities and make it an interesting subject for further research and development in medicinal chemistry and pharmaceutical sciences.